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Compound of Interest

Compound Name: 1-Bromo-3-methoxypropane

Cat. No.: B1268092 Get Quote

Union City, CA – As a trusted partner in scientific discovery, we prioritize the safety of

researchers and laboratory professionals. This document provides essential, immediate safety

and logistical information for the handling and disposal of 1-Bromo-3-methoxypropane (CAS:

36865-41-5), a flammable and irritant chemical. Adherence to these guidelines is critical to

ensure a safe laboratory environment.

Hazard Summary & Personal Protective Equipment
(PPE)
1-Bromo-3-methoxypropane is classified as a flammable liquid and vapor, and it can cause

skin and serious eye irritation.[1] Some data also indicates it may be harmful if swallowed and

toxic if inhaled.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1-Bromo-3-
methoxypropane
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Scenario Eye/Face Protection Skin Protection
Respiratory

Protection

Small-scale use in a

certified chemical

fume hood

Chemical splash

goggles

Nitrile or other

chemically resistant

gloves, Flame-

resistant lab coat,

Closed-toe shoes

Not generally required

if fume hood is

functioning correctly

Large-scale use or

potential for splashing

Face shield worn over

chemical splash

goggles

Nitrile or other

chemically resistant

gloves, Chemical-

resistant apron over a

flame-resistant lab

coat, Closed-toe

shoes

Recommended to use

a NIOSH-approved

respirator with an

organic vapor

cartridge

Spill clean-up

Face shield worn over

chemical splash

goggles

Heavy-duty,

chemically resistant

gloves, Chemical-

resistant suit or apron

over a flame-resistant

lab coat, Closed-toe

shoes

NIOSH-approved

respirator with an

organic vapor

cartridge

Note: Always consult your institution's specific safety guidelines and the manufacturer's Safety

Data Sheet (SDS) for the most current and comprehensive information.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 1-Bromo-3-methoxypropane is crucial for minimizing risks.

The following protocol outlines the necessary steps before, during, and after handling this

chemical.
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1. Pre-Handling Preparation

2. Chemical Handling Verify fume hood functionality Assemble all necessary PPE Locate emergency equipment
(eyewash, shower, fire extinguisher)

3. Post-Handling Procedures Ground container to prevent static discharge Dispense chemical slowly and carefully Keep container tightly closed when not in use

4. Waste Disposal Decontaminate work surfaces Remove and properly store or dispose of PPE Wash hands thoroughly

Segregate halogenated waste Label waste container appropriately Store waste in a designated area

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Bromo-3-methoxypropane.

1. Pre-Handling Preparation:

Ensure a certified chemical fume hood is in proper working order.

Assemble all required PPE as outlined in Table 1.

Confirm the location and accessibility of emergency equipment, including an eyewash

station, safety shower, and a fire extinguisher suitable for flammable liquids.

Prepare all necessary equipment and reagents before handling the chemical to minimize

time of exposure.
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2. Chemical Handling:

Always handle 1-Bromo-3-methoxypropane within a chemical fume hood to avoid

inhalation of vapors.[1]

Ground and bond containers when transferring the liquid to prevent static discharge, which

can ignite flammable vapors.[1]

Use only non-sparking tools.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use to prevent the escape of flammable

vapors.[1]

3. Post-Handling Procedures:

Thoroughly decontaminate all work surfaces after use.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

appropriate waste stream.

Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan: Managing 1-Bromo-3-
methoxypropane Waste
Proper disposal of 1-Bromo-3-methoxypropane and associated contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Generation

Segregate Waste

Liquid Waste:
1-Bromo-3-methoxypropane

and solutions

Solid Waste:
Contaminated gloves, paper towels, etc.

Label as 'Halogenated Organic Waste' Label as 'Contaminated Solid Waste'

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling 1-Bromo-3-methoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268092#personal-protective-equipment-for-
handling-1-bromo-3-methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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